Cas no 157296-97-4 (D-Galactose,2-(acetylamino)-2-deoxy-, 4-(hydrogen sulfate), sodium salt (9CI))

• Product Name: D-Galactose,2-(acetylamino)-2-deoxy-, 4-(hydrogen sulfate), sodium salt (9CI)
• CAS No: 157296-97-4
• MF: C₈H₁₅NNaO₉S
• MW: 324.260772943497
• CID: 107732
• PubChem ID: 16218938
• Update Time: 2025-04-18

D-Galactose,2-(acetylamino)-2-deoxy-, 4-(hydrogen sulfate), sodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Galactose,2-(acetylamino)-2-deoxy-, 4-(hydrogen sulfate), sodium salt (9CI)
• (5-acetamido-1,2,4-trihydroxy-6-oxohexan-3-yl) hydrogen sulfate,sodium
• N-Acetyl-D-galactosamine 4-sulfate,sodium salt,mixed anomers
• GALNAC-4S, NA
• N-acetyl-D-galactosamine 4-sulfate,*sodium
• N-ACETYL-D-GALACTOSAMINE-4-O-SULPHATE (NA+)
• N-ACETYL-D-GALACTOSAMINE 4-SULFATE SODIUM SALT
• n-acetyl-d-galactosamine 4-sulfate, sodium salt, mixed anomers
• PUBCHEM_16218938
• 157296-97-4
• DTXSID00585069
• CID 16218938
• (5-acetamido-1,2,4-trihydroxy-6-oxohexan-3-yl) hydrogen sulfate;sodium

• Inchi： 1S/C8H15NO9S.Na/c1-4(12)9-5(2-10)7(14)8(6(13)3-11)18-19(15,16)17;/h2,5-8,11,13-14H,3H2,1H3,(H,9,12)(H,15,16,17);
• InChI Key： BQOPYORBHBTHSB-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OC(C(CO)O)C(C(C=O)NC(C)=O)O.[Na]

Computed Properties

• Exact Mass: 323.02900
• Monoisotopic Mass: 324.03652151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 403
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 179Ų

Experimental Properties

• Density: 1.648
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 173.83000
• LogP: -2.12140

D-Galactose,2-(acetylamino)-2-deoxy-, 4-(hydrogen sulfate), sodium salt (9CI) Security Information

• WGK Germany：3
• Storage Condition：−20°C